5-Methyl-2-(2-methyl-imidazol-1-yl)-pyridine

• Molecular Formula: C10H11N3
• Molecular Weight: 173.21 g/mol
• IUPAC Name: 5-methyl-2-(2-methylimidazol-1-yl)pyridine
• InChI: InChI=1S/C10H11N3/c1-8-3-4-10(12-7-8)13-6-5-11-9(13)2/h3-7H,1-2H3
• InChI Key: HZRIBHFBQXHXSF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)N2C=CN=C2C

Description

5-Methyl-2-(2-methyl-imidazol-1-yl)-pyridine is a useful research compound. Its molecular formula is C10H11N3 and its molecular weight is 173.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Methylimidazole (2.0 g, 24 mmol) and 2-Fluoro-5-methylpyridine (5.41 g, 49 mmol) were dissolved in 40 ml dimethyl formamide. Cesium carbonate (23.8 g, 73 mmol) was added, and the reaction mixture was stirred at 100° C. overnight. The reaction mixture was poured into 100 mL water and extracted three times with ethyl acetate (150 mL each). The combined organic extracts were dried with sodium sulfate, filtered and evaporated. The desired compound was obtained as a brown oil (4.0 g, 95%), MS: m/e=174.1 (M+H+).